Cas no 135541-40-1 (Cudraxanthone L)

Cudraxanthone L Properties

Names and Identifiers

• Cudraxanthone L
• 1,3,6,7-Tetrahydroxy-2-(2-methyl-3-buten-2-yl)-5-(3-methyl-2-bute n-1-yl)-9H-xanthen-9-one
• [ "" ]
• 1,3,6,7-tetrahydroxy-2-(2-methylbut-3-en-2-yl)-5-(3-methylbut-2-enyl)xanthen-9-one
• BDBM50175013
• HY-N3648
• B0005-164772
• 1,3,6,7-tetrahydroxy-5-(3-methylbut-2-enyl)-2-(2-methylbut-3-en-2-yl)-9H-xanthen-9-one
• AKOS032948133
• CHEMBL197916
• 2-(1,1-Dimethyl-2-propenyl)-5-(3-methyl-2-butenyl)-1,3,6,7-tetrahydroxy-9H-xanthen-9-one
• FS-10313
• 1,3,6,7-TETRAHYDROXY-5-(3-METHYLBUT-2-EN-1-YL)-2-(2-METHYLBUT-3-EN-2-YL)-9H-XANTHEN-9-ONE
• CS-0023994
• 9H-Xanthen-9-one, 2-(1,1-dimethyl-2-propenyl)-1,3,6,7-tetrahydroxy-5-(3-methyl-2-butenyl)-
• 135541-40-1
• DA-59972
• cudraxanthone L
• +Expand

• InChIKey： LVKPSBFBKBJJOB-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H24O6/c1-6-23(4,5)18-14(24)10-16-17(21(18)28)20(27)13-9-15(25)19(26)12(22(13)29-16)8-7-11(2)3/h6-7,9-10,24-26,28H,1,8H2,2-5H3
• SMILES： C/C(=C/CC1C(O)=C(O)C=C2C(C3C(O)=C(C(C=C)(C)C)C(O)=CC=3OC=12)=O)/C

Computed Properties

• Exact Mass: 396.15700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 396.15728848g/mol
• Heavy Atom Count: 29
• Complexity: 666
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 107Ų

Experimental Properties

• LogP: 4.74090
• PSA: 111.13000
• Boiling Point: 633.1±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.9 mmHg at 25°C
• Flash Point: 220.6±25.0 °C
• Color/Form: Yellow powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds